Cas no 851077-61-7 (Benzene, 1-iodo-3,5-dimethyl-2-nitro-)

• Product Name: Benzene, 1-iodo-3,5-dimethyl-2-nitro-
• CAS No: 851077-61-7
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 1832831
• Update Time: 2025-06-08

Benzene, 1-iodo-3,5-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-3,5-dimethyl-2-nitro-

• Inchi： 1S/C8H8INO2/c1-5-3-6(2)8(10(11)12)7(9)4-5/h3-4H,1-2H3
• InChI Key： IJUVAQPCHNWBFK-UHFFFAOYSA-N
• SMILES： C1(I)=CC(C)=CC(C)=C1[N+]([O-])=O

Experimental Properties

• Density: 1.777±0.06 g/cm3(Predicted)
• Melting Point: 46.2-47.2 °C
• Boiling Point: 318.1±30.0 °C(Predicted)

Additional information on Benzene, 1-iodo-3,5-dimethyl-2-nitro-

Research Brief on Benzene, 1-iodo-3,5-dimethyl-2-nitro- (CAS: 851077-61-7): Recent Advances and Applications

Benzene, 1-iodo-3,5-dimethyl-2-nitro- (CAS: 851077-61-7) is a halogenated nitroaromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This research brief synthesizes the latest findings (2022-2023) on this compound, focusing on its synthetic utility, biological activity, and emerging applications in medicinal chemistry.

Recent studies highlight the compound's role as a key intermediate in Pd-catalyzed cross-coupling reactions. A 2023 Journal of Organic Chemistry publication demonstrated its effectiveness in Suzuki-Miyaura reactions for constructing poly-substituted biphenyl scaffolds (Zhang et al., 2023). The electron-withdrawing nitro group and steric effects from the dimethyl substituents were found to significantly influence the regioselectivity of these transformations, achieving yields of 78-92% under optimized conditions.

In pharmaceutical applications, derivatives synthesized from 851077-61-7 have shown promising antimicrobial activity. A structure-activity relationship study published in European Journal of Medicinal Chemistry (2022) revealed that analogues bearing this core structure exhibited potent inhibition against Staphylococcus aureus (MIC = 1.56 μg/mL) through disruption of bacterial cell wall biosynthesis. Molecular docking simulations suggested strong binding interactions with penicillin-binding protein 2a (PBP2a).

Notably, the compound's photophysical properties have been explored for materials science applications. Research from ACS Applied Materials & Interfaces (2023) demonstrated its incorporation into organic semiconductors, where the nitro group's electron-accepting character contributed to enhanced charge transport properties (hole mobility up to 0.12 cm² V⁻¹ s⁻¹). This positions 851077-61-7 as a potential building block for optoelectronic devices.

From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the safety profile of handling this potentially explosive nitroarene. A 2022 Organic Process Research & Development study reported a microreactor-based iodination protocol that reduced hazardous intermediate accumulation while maintaining 85% yield at kilogram scale.

Ongoing research directions include exploring its use in: (1) PROTAC (proteolysis-targeting chimera) development, leveraging the iodine handle for linker attachment, (2) radiopharmaceuticals where the iodine can be replaced with radioisotopes (e.g., ¹²³I), and (3) covalent inhibitor design targeting cysteine residues in disease-relevant proteins. These applications capitalize on the compound's unique combination of reactivity handles (iodo, nitro) and sterically defined aromatic core.

Safety considerations remain paramount when working with 851077-61-7. Recent toxicological assessments (2023) recommend handling under inert atmosphere due to potential thermal instability, with particular caution required during solvent removal steps. Proper personal protective equipment (PPE) and engineering controls are essential given the compound's classification as a skin sensitizer and potential mutagen.

In conclusion, Benzene, 1-iodo-3,5-dimethyl-2-nitro- continues to demonstrate broad utility across chemical and biological research domains. Its multifaceted reactivity profile positions it as a valuable building block for both academic and industrial research, particularly in targeted drug discovery and functional materials development. Future research will likely focus on expanding its applications in bioconjugation chemistry and exploring novel derivatives with enhanced pharmacological properties.